Theoretical design of double anti-perovskite Na6SOI2 as a super-fast ion conductor for solid Na+ ion batteries†
Journal of Materials Chemistry A Pub Date: 2018-09-17 DOI: 10.1039/C8TA08412B
Abstract
Development of non-flammable solid electrolytes is necessary for sodium ion batteries, so that a sustainable battery technology can be extensively exploited for large scale energy storage when safety is of utmost importance. Here in this work, we have carried out extensive fundamental modelling, in search of solid electrolytes with superb ionic conductivity for Na+. A new class of materials is identified, based on a cubic double anti-perovskite phase of Na6SOI2. Through moderate off-stoichiometric composition setting to tune the alloy chemistry, e.g. Na25S5O4I7, superfast ionic conductivity is predicted with an activation energy as low as 0.16 eV for Na+, and remarkable ionic conductivity of 10.36 mS cm−1 at room temperature and even 1.79 mS cm−1 at −50 °C. Besides, the new solid electrolyte is electrochemically compatible with Na anodes and has a wide energy gap to prevent conduction of electrons.
Recommended Literature
- [1] Back cover
- [2] A Mn(iii) polyoxotungstate in the oxidation of organosulfur compounds by H2O2 at room temperature: an environmentally safe catalytic approach
- [3] Correction: Design, synthesis, and evaluation of bitopic arylpiperazine-phthalimides as selective dopamine D3 receptor agonists
- [4] Structure–chiroptical property relationship of kinetically labile camphor-derivative β-diketone Yb(iii) complexes: do the adducts coexist as diastereomers or not?†
- [5] Evaluating reduced-form modeling tools for simulating ozone and PM2.5 monetized health impacts†
- [6] Immunoassay for parathion without its prior removal from solution in hexane
- [7] Separation of polar compounds using a flexible metal–organic framework†
- [8] C-Quaternary alkynyl glycinols via the Ritter reaction of cobalt complexed alkynyl glycols†
- [9] A high-temperature dielectric process as a probe of large-scale silica filler structure in simplified industrial nanocomposites†
- [10] Front cover
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 102185-16-0
-
CAS no.: 175069-96-2
-
Nitrogen oxide (15NO)(8CI,9CI)
CAS no.: 15917-77-8
